2,5-Dibromobenzoic acid
Overview
Description
2,5-Dibromobenzoic Acid is an intermediate used to prepare benzo [c]chromenone and benzo [c]chromene derivatives as estrogen β-receptor-selective agonists in comparison with effusol and estradiol. It is also used in the synthesis of aminopyridine-based c-Jun N-terminal kinase inhibitors with cellular activity and minimal cross-kinase activity .
Synthesis Analysis
Methyl 2,5-dibromobenzoate, an aromatic ester, can be prepared from 2,5-dibromobenzoic acid via esterification with methanol . It undergoes Ni (0)-catalyzed polymerization to form soluble polyphenylenes .
Molecular Structure Analysis
The molecular formula of 2,5-Dibromobenzoic acid is C7H4Br2O2 . The IUPAC Standard InChI is InChI=1S/C7H4Br2O2/c8-4-1-2-6 (9)5 (3-4)7 (10)11/h1-3H, (H,10,11) .
Chemical Reactions Analysis
In situ FTIR spectra collected during EHB reaction of 2,5-DBBA on Ag cathode .
Physical And Chemical Properties Analysis
The physical state of 2,5-Dibromobenzoic acid at 20 degrees Celsius is solid . The molecular weight is 279.91 g/mol .
Scientific Research Applications
Synthesis of Polyphenylenes
2,5-Dibromobenzoic acid: is utilized in the synthesis of functional polyphenylenes. This process involves the nickel (0)-catalyzed polymerization of bismesylates derived from substituted hydroquinones . Polyphenylenes are important in creating high-performance plastics and electronics due to their thermal stability and electrical conductivity.
Electrochemical Studies
The compound is a subject of electrochemical studies, particularly in understanding the hydrodebromination mechanism on silver electrodes. In situ FTIR spectroscopy is used to study the electrochemical behavior of 2,5-Dibromobenzoic acid , which is crucial for developing new electrochemical sensors and devices .
Halogenation Reactions
In organic chemistry, 2,5-Dibromobenzoic acid serves as a reagent for halogenation reactions. These reactions are fundamental in creating a variety of brominated aromatic compounds, which are key intermediates in pharmaceuticals and agrochemicals production .
Molecular Modelling
The molecular structure of 2,5-Dibromobenzoic acid is used in cheminformatics for molecular modelling. Its well-defined structure helps in computational simulations that predict the behavior of new compounds, aiding in drug discovery and materials science .
Thermophysical Data Reference
2,5-Dibromobenzoic acid: provides a reference for thermophysical data. Researchers use this data to understand phase change behaviors and other thermodynamic properties, which are essential in designing industrial processes and materials .
Esterification Reactions
This compound is also used to prepare aromatic esters through esterification reactions. For example, methyl 2,5-dibromobenzoate can be synthesized from 2,5-Dibromobenzoic acid and methanol. These esters are valuable in synthesizing dyes, fragrances, and pharmaceuticals .
Mechanism of Action
Target of Action
It is known that brominated benzoic acids can interact with various biological targets due to their structural similarity to naturally occurring benzoic acid derivatives .
Mode of Action
It is known that brominated benzoic acids can participate in various chemical reactions due to the presence of the bromine atoms, which are good leaving groups .
Biochemical Pathways
It is known that benzoic acid derivatives can interfere with various biochemical pathways due to their ability to bind to different proteins and enzymes .
Pharmacokinetics
They are primarily metabolized in the liver and excreted in the urine .
Result of Action
It is known that benzoic acid derivatives can have various effects at the molecular and cellular level, depending on their specific targets .
Action Environment
The action, efficacy, and stability of 2,5-Dibromobenzoic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the carboxylic acid group, which can in turn influence its ability to interact with its targets .
Safety and Hazards
2,5-Dibromobenzoic acid causes skin irritation and serious eye irritation. It may also cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to avoid contact with skin and eyes . It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Relevant Papers
There are several papers that discuss 2,5-Dibromobenzoic acid. For example, one paper discusses the electrochemical hydrodebromination mechanism of 2,5-dibromobenzoic acid on an Ag electrode . Another paper discusses the synthesis, structural, and computational characterization of 2-amino-3,5-dibromobenzoic acid .
properties
IUPAC Name |
2,5-dibromobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQQKOTVDGCJJKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30209862 |
Source
|
| Record name | Benzoic acid, 2,5-dibromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30209862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dibromobenzoic acid | |
CAS RN |
610-71-9 |
Source
|
| Record name | 2,5-Dibromobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=610-71-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2,5-dibromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000610719 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 610-71-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=190697 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 2,5-dibromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30209862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-dibromobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.305 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BENZOIC ACID, 2,5-DIBROMO- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AL6IIX5WZY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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